2-Amino-5-ethylsulfonyl-4-phenyl-1,3-thiazole

• IUPAC Name: 5-ethylsulfonyl-4-phenyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H12N2O2S2/c1-2-17(14,15)10-9(13-11(12)16-10)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H2,12,13)
• InChI Key: BSQNFSFLIVVYJJ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=C(N=C(S1)N)C2=CC=CC=C2
• Molecular Formula: C11H12N2O2S2
• DSSTOX Substance ID: DTXSID20650208
• Molecular Weight: 268.4 g/mol
• CAS No.: 1000018-52-9

Description

2-Amino-5-ethylsulfonyl-4-phenyl-1,3-thiazole is a useful research compound. Its molecular formula is C11H12N2O2S2 and its molecular weight is 268.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

2-Amino-5-ethylsulfonyl-4-phenyl-1,3-thiazole and its derivatives have been explored in various synthetic approaches. A study by Slivchuk et al. (2008) demonstrates the synthesis of N3-substituted 5-phenylsulfonylthiouracils, which are suitable for preparing thiazoline and thiodiazolidine structures fused with the 4-pyrimidone system, indicating its versatility in creating complex organic compounds (Slivchuk, Brovarets, & Drach, 2008).

Antimicrobial Properties

The compound's antimicrobial properties have been studied extensively. Darwish et al. (2014) synthesized new heterocyclic compounds incorporating a sulfamoyl moiety, demonstrating their potential as antimicrobial agents (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014). Similarly, Siddiqui et al. (2007) focused on synthesizing bis[2-amino-4-phenyl-5-thiazolyl] disulfides, showing significant activity against various bacteria (Siddiqui, Zia-ur-Rehman, Ahmad, Weaver, & Lucas, 2007).

Photophysical Properties

The photophysical properties of thiazole derivatives have also been examined. Murai et al. (2018) studied the effects of sulfur-containing functional groups on the electronic structures of thiazoles, elucidating their utility in fluorescent molecules and sensing applications (Murai, Furukawa, & Yamaguchi, 2018).

Synthetic Strategies

Bhingolikar et al. (2005) demonstrated a one-pot synthesis of 2-amino-4-aryl-5-arylsulfonyl thiazoles, emphasizing the compound's role in streamlined synthetic methodologies (Bhingolikar, Mahalle, Bondge, & Mane, 2005).

Biological Evaluation and Molecular Docking

Riyadh et al. (2018) conducted a study on the synthesis and biological evaluation of novel thiazoles incorporating a sulfonamide group, highlighting the compound's potential in drug discovery through DHFR inhibition and molecular docking studies (Riyadh, El-Motairi, Ahmed, Khalil, & Habib, 2018).

Fluorescence Effects and Biological Activity

Budziak et al. (2019) explored non-typical fluorescence effects and biological activity in 1,3,4-thiadiazole derivatives, indicating the compound's relevance in developing fluorescence probes or potential pharmaceuticals with antimycotic properties (Budziak, Karcz, Makowski, Rachwał, Starzak, Matwijczuk, Myśliwa-Kurdziel, Oniszczuk, Combrzyński, Podleśna, & Matwijczuk, 2019).

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, including analgesic and anti-inflammatory effects .

Mode of Action

Thiazole derivatives have been shown to exert their effects through various mechanisms, depending on the specific functional groups present in the molecule .

Biochemical Pathways

Thiazole derivatives have been associated with a range of biological activities, suggesting they may interact with multiple pathways .

Result of Action

Thiazole derivatives have been associated with analgesic and anti-inflammatory activities .